Cas no 1682749-20-7 (benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate)

Benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate is a chiral spirocyclic compound featuring a rigid [3.3]heptane scaffold, which enhances structural stability and stereochemical control. The presence of both a primary amine and a benzyl carbamate group allows for selective functionalization, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its spirocyclic framework contributes to improved metabolic stability and conformational restriction, which is advantageous in drug design. The defined stereochemistry (2S,4s,5S) ensures high enantiopurity, critical for chiral synthesis. This compound is particularly useful in peptidomimetics and small-molecule therapeutics where constrained geometries are desired.
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate structure
1682749-20-7 structure
Product Name:benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
CAS No:1682749-20-7
MF:C15H20N2O2
MW:260.331503868103
CID:5265881
Update Time:2025-05-23

benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl ((2S,4s,5S)-5-aminospiro[3.3]heptan-2-yl)carbamate
    • benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
    • Inchi: 1S/C15H20N2O2/c16-13-6-7-15(13)8-12(9-15)17-14(18)19-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10,16H2,(H,17,18)/t12?,13-,15?/m0/s1
    • InChI Key: XWMQSGCQIQOYOK-OWYJLGKBSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)NC1CC2(CC[C@@H]2N)C1

benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-100MG
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
100MG
¥ 3,201.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-250MG
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
250MG
¥ 5,121.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-500MG
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
500MG
¥ 8,540.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-1G
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
1g
¥ 12,804.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-5G
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
5g
¥ 38,412.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-100mg
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
100mg
¥3201.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-250mg
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
250mg
¥5121.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-500mg
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
500mg
¥8540.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-1g
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
1g
¥12804.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ2709-100.0mg
benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate
1682749-20-7 95%
100.0mg
¥3201.0000 2025-04-12

Additional information on benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate

Benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate: A Comprehensive Overview

The compound with CAS No 1682749-20-7, known as benzyl N-[(2S,4s,5S)-7-aminospiro[3.3]heptan-2-yl]carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its unique spirocyclic structure and stereochemistry, which play pivotal roles in its biological activity and potential applications. Recent advancements in synthetic methodologies and structural elucidation techniques have further enhanced our understanding of this compound's properties and its relevance in contemporary research.

Benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate is characterized by a spiro[3.3]heptane core, a structural motif that is uncommon yet highly functional in organic molecules. The stereochemistry at positions 2S, 4s, and 5S introduces a specific conformational rigidity that is critical for its interactions with biological targets. This compound has been extensively studied for its potential as a building block in the synthesis of complex natural products and bioactive molecules. Recent studies have highlighted its role in the development of novel enzyme inhibitors and pharmacologically active agents.

The synthesis of benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate involves a multi-step process that combines advanced stereochemical control with efficient coupling reactions. Researchers have employed strategies such as asymmetric induction and catalytic asymmetric synthesis to achieve the desired stereochemistry. These methods not only ensure high yields but also minimize environmental impact, aligning with the principles of green chemistry.

One of the most intriguing aspects of this compound is its versatility in biological systems. It has been demonstrated to exhibit potent inhibitory activity against various enzymes, including proteases and kinases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. Recent findings from clinical trials suggest that derivatives of this compound may hold promise as therapeutic agents with improved efficacy and reduced side effects.

In terms of applications, benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate has been utilized as a precursor in the synthesis of spirocyclic alkaloids and other complex natural products. Its ability to participate in diverse chemical transformations makes it an invaluable tool in medicinal chemistry. Furthermore, its role in drug delivery systems has been explored, with researchers investigating its potential as a carrier for targeted drug release.

The safety profile of this compound has also been thoroughly evaluated to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutically relevant doses, making it a favorable candidate for further development. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce clearance rates.

In conclusion, benzyl N-[(2S,4s,5S)-7-Aminospiro[3.3]heptan-2-yl]carbamate stands as a testament to the ingenuity of modern chemical synthesis and its application in drug discovery. With its unique structure, versatile reactivity, and promising biological profile, this compound continues to be a focal point for researchers worldwide. As advancements in synthetic chemistry and biological screening technologies continue to evolve, the potential applications of this compound are expected to expand further.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk